Cas no 1258650-77-9 (2-(methylamino)-1,2,3,4-tetrahydronaphthalen-2-ylmethanol hydrochloride)

• Product Name: 2-(methylamino)-1,2,3,4-tetrahydronaphthalen-2-ylmethanol hydrochloride
• CAS No: 1258650-77-9
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5558121
• Update Time: 2025-06-20

2-(methylamino)-1,2,3,4-tetrahydronaphthalen-2-ylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(methylamino)-1,2,3,4-tetrahydronaphthalen-2-yl]methanol hydrochloride
• 2-(methylamino)-1,2,3,4-tetrahydronaphthalen-2-ylmethanol hydrochloride

• Inchi： 1S/C12H17NO.ClH/c1-13-12(9-14)7-6-10-4-2-3-5-11(10)8-12;/h2-5,13-14H,6-9H2,1H3;1H
• InChI Key： GMTKMAFPVFTYHW-UHFFFAOYSA-N
• SMILES： C(C1(CCC2=CC=CC=C2C1)NC)O.Cl

Additional information on 2-(methylamino)-1,2,3,4-tetrahydronaphthalen-2-ylmethanol hydrochloride

2-(Methylamino)-1,2,3,4-Tetrahydronaphthalen-2-ylmethanol Hydrochloride: A Comprehensive Overview

2-(Methylamino)-1,2,3,4-tetrahydronaphthalen-2-ylmethanol hydrochloride (CAS No. 1258650-77-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a methylaminotetrahydronaphthalenylmethanol hydrochloride, has garnered attention due to its unique structural properties and potential therapeutic benefits. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements related to this compound.

The chemical structure of 2-(methylamino)-1,2,3,4-tetrahydronaphthalen-2-ylmethanol hydrochloride is characterized by a tetrahydro-naphthalene ring system substituted with a methylamino group and a hydroxymethyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical applications.

Synthesis of 2-(methylamino)-1,2,3,4-tetrahydronaphthalen-2-ylmethanol hydrochloride can be achieved through several routes. One common method involves the reduction of a naphthalene derivative followed by substitution with a methylamine moiety. Another approach involves the use of palladium-catalyzed coupling reactions to introduce the methylamino group onto the tetrahydro-naphthalene scaffold. These synthetic strategies have been optimized to improve yield and purity, making the compound more accessible for research and development purposes.

In terms of pharmacological properties, 2-(methylamino)-1,2,3,4-tetrahydronaphthalen-2-ylmethanol hydrochloride has shown promising activity in various biological assays. Studies have demonstrated its potential as an antagonist for specific receptors, particularly those involved in neurotransmitter systems. This makes it a valuable candidate for the development of novel drugs targeting neurological disorders such as depression and anxiety.

Recent research has also explored the use of 2-(methylamino)-1,2,3,4-tetrahydronaphthalen-2-ylmethanol hydrochloride in combination with other therapeutic agents to enhance treatment efficacy. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits synergistic effects when used in conjunction with selective serotonin reuptake inhibitors (SSRIs). This finding opens up new avenues for developing more effective and personalized treatment regimens for mental health conditions.

Beyond its therapeutic applications, 2-(methylamino)-1,2,3,4-tetrahydronaphthalen-2-ylmethanol hydrochloride has also been investigated for its potential as a lead compound in drug discovery programs. Its unique structure and biological activity make it an attractive starting point for the design and synthesis of novel derivatives with enhanced pharmacological profiles. Researchers are actively exploring structural modifications to optimize its binding affinity and selectivity for target receptors.

The safety profile of 2-(methylamino)-1,2,3,4-tetrahydronaphthalen-2-ylmethanol hydrochloride is another critical aspect of its evaluation. Preclinical studies have indicated that it exhibits favorable safety margins and low toxicity at therapeutic doses. However, ongoing research is necessary to fully understand its long-term effects and potential side effects in human subjects.

In conclusion, 2-(methylamino)-1,2,3,4-tetrahydronaphthalen-2-ylmethanol hydrochloride (CAS No. 1258650-77-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a valuable candidate for the development of new drugs targeting various neurological disorders. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic applications, it is likely to play an increasingly important role in the field of drug discovery and development.